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Compound of Interest

Compound Name: 1,4-Thioxane-1,1-dioxide

Cat. No.: B086658 Get Quote

This document provides essential safety and logistical information for the proper disposal of

1,4-Thioxane-1,1-dioxide, intended for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this chemical in a laboratory setting.

Safety and Hazard Information
1,4-Thioxane-1,1-dioxide is a chemical that requires careful handling. It is known to cause

skin irritation and serious eye irritation.[1][2] Appropriate personal protective equipment (PPE)

should be worn at all times when handling this substance.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Skin and Body Protection: A lab coat or other protective clothing.

Respiratory Protection: In case of fire or insufficient ventilation, a self-contained breathing

apparatus may be necessary.[1][3]
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Property Value

Molecular Formula C4H8O3S

Molecular Weight 136.17 g/mol

Melting Point 32°C (lit.)[1]

Boiling Point 72°C / 12mmHg (lit.)[1]

Flash Point 159.2°C[2]

Step-by-Step Disposal Procedure
Proper disposal of 1,4-Thioxane-1,1-dioxide is crucial to prevent environmental contamination

and ensure laboratory safety.

Step 1: Waste Identification and Segregation

Identify 1,4-Thioxane-1,1-dioxide waste and keep it separate from other chemical waste

streams to avoid unwanted reactions.

Do not mix it with other waste. Leave the chemical in its original or a suitable, labeled

container.[4]

Step 2: Containerization

Ensure the waste is stored in a suitable and closed container to await disposal.[1]

The container must be clearly labeled as "Hazardous Waste" and include the chemical name

"1,4-Thioxane-1,1-dioxide".

Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area.[2][3]

The storage area should be away from incompatible materials and sources of ignition.[5]

Step 4: Engage a Licensed Waste Disposal Service
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The primary and recommended method of disposal is to engage a licensed chemical

destruction plant.[1] These services are equipped to handle and dispose of hazardous

chemical waste in accordance with regulations.

Controlled incineration with flue gas scrubbing is a suitable disposal method.[1]

Crucially, do not discharge 1,4-Thioxane-1,1-dioxide into sewer systems or drains.[1]

Step 5: Spill Management

In the event of a spill, prevent the chemical from entering drains.[1]

Collect the spilled material using appropriate absorbent materials and place it in a suitable,

closed container for disposal.[1]

Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Step 6: Empty Container Disposal

Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[1]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[1]

For combustible packaging materials, controlled incineration with flue gas scrubbing is also

an option.[1]

Regulatory Compliance: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification.[5] In the

United States, the Environmental Protection Agency (EPA) regulates hazardous waste under

the Resource Conservation and Recovery Act (RCRA).[6][7] State and local regulations may

also apply and can be more stringent.[6][8]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of 1,4-Thioxane-1,1-dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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